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Compound of Interest

Compound Name: Spartioidine N-oxide

Cat. No.: B15584621 Get Quote

In-Depth Technical Guide: Spartioidine N-oxide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Spartioidine N-oxide, a pyrrolizidine alkaloid found in various plant species of the Senecio

genus, is a compound of increasing interest within the scientific community due to its potential

toxicological implications. This technical guide provides a comprehensive overview of

spartioidine N-oxide, including its chemical and physical properties, and situates it within the

broader context of pyrrolizidine alkaloid toxicology. While specific experimental data on

spartioidine N-oxide remains limited, this document outlines generalized experimental

protocols and known signaling pathways associated with this class of compounds, offering a

foundational resource for future research.

Core Compound Identification
This section provides the fundamental chemical identifiers for spartioidine N-oxide.
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Property Value Reference

CAS Number 121123-61-3 [1][2]

Molecular Formula C₁₈H₂₃NO₆ [3]

Molecular Weight 349.38 g/mol [3][4]

Physicochemical and Toxicological Data
While specific quantitative toxicological data such as LD50 or IC50 values for spartioidine N-
oxide are not readily available in the public domain, the following table summarizes its known

properties and classifications based on available safety data sheets and its inclusion in the

broader class of pyrrolizidine alkaloids (PAs).

Parameter Information Reference

Synonyms Seneciophylline N-Oxide [3]

Hazard Classifications

Acute Toxicity 2 (Oral); Specific

Target Organ Toxicity

(Repeated Exposure) 2

Signal Word Danger

Hazard Statements

H300 (Fatal if swallowed),

H373 (May cause damage to

organs through prolonged or

repeated exposure)

Natural Occurrence

Identified as a prevalent

pyrrolizidine alkaloid in the

shoots of Senecio vulgaris.

General Toxicological Profile of Pyrrolizidine
Alkaloids and their N-oxides
Spartioidine N-oxide belongs to the family of pyrrolizidine alkaloids (PAs), a group of natural

toxins produced by various plants. The toxicity of PAs is a significant concern for human and
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animal health due to their potential to contaminate food, herbal remedies, and animal feed.

The primary mechanism of PA-induced toxicity involves metabolic activation in the liver. PAs

themselves are relatively inert, but they are converted by cytochrome P450 enzymes into highly

reactive pyrrolic esters. These metabolites can form adducts with cellular macromolecules such

as DNA and proteins, leading to cytotoxicity, genotoxicity, and carcinogenicity.

PA N-oxides, like spartioidine N-oxide, are generally considered to be less toxic than their

corresponding tertiary PA bases. However, they can be reduced back to the parent PA in the

gastrointestinal tract by anaerobic bacteria, and subsequently undergo the same metabolic

activation in the liver. This conversion makes the N-oxide forms also a significant health risk.

Known Signaling Pathways for Pyrrolizidine
Alkaloids
The cellular damage induced by reactive PA metabolites can trigger several signaling

pathways, ultimately leading to apoptosis (programmed cell death) and other toxic effects.

While specific pathways for spartioidine N-oxide have not been elucidated, the following

represents a generalized model for PA-induced toxicity.
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Start

Seed HepG2 cells in
96-well plates

Incubate for 24h

Prepare serial dilutions of
Spartioidine N-oxide

Treat cells with compound
and controls

Incubate for 24/48/72h

Add MTT solution

Incubate for 4h

Add solubilization buffer

Read absorbance at 570 nm

Calculate cell viability
and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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